Cas no 286430-62-4 (3-Pyridinecarbonitrile,2-(dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarbonitrile,2-(dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)-
• CAS No: 286430-62-4
• MF: C₁₃H₁₀F₃N₃S
• MW: 297.298811435699
• CID: 248622
• PubChem ID: 2726258
• Update Time: 2025-04-19

3-Pyridinecarbonitrile,2-(dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-(dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)-
• 2-(dimethylamino)-6-thiophen-2-yl-4-(trifluoromethyl)pyridine-3-carbonitrile
• 2-(dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile
• CCG-1712
• HMS2809D04
• 2-(dimethylamino)-6-thiophen-2-yl-4-(trifluoromethyl)-3-pyridinecarbonitrile
• DTXSID80369400
• FT-0755978
• MLS000861220
• BPQKYSXGXIFVQQ-UHFFFAOYSA-N
• 286430-62-4
• SMR000460004
• 3-Pyridinecarbonitrile, 2-(dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)-
• BDBM55917
• cid_2726258
• 2-(Dimethylamino)-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinonitrile
• SCHEMBL6254545
• CHEMBL1502563

• Inchi： 1S/C13H10F3N3S/c1-19(2)12-8(7-17)9(13(14,15)16)6-10(18-12)11-4-3-5-20-11/h3-6H,1-2H3
• InChI Key： BPQKYSXGXIFVQQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(F)(F)F)=C(C#N)C(=N1)N(C)C

Computed Properties

• Exact Mass: 297.05500
• Monoisotopic Mass: 297.05475299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.39
• Melting Point: 118 °C
• Boiling Point: 432.3°C at 760 mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.57
• PSA: 68.16000
• LogP: 3.76658